Cas no 1420792-36-4 ((3-Trifluoromethyl-isoxazol-5-yl)-acetonitrile)

• Product Name: (3-Trifluoromethyl-isoxazol-5-yl)-acetonitrile
• CAS No: 1420792-36-4
• MF: C₆H₃F₃N₂O
• MW: 176.096031427383
• CID: 5179839
• Update Time: 2025-10-31

(3-Trifluoromethyl-isoxazol-5-yl)-acetonitrile Chemical and Physical Properties

Names and Identifiers

• (3-Trifluoromethyl-isoxazol-5-yl)-acetonitrile

• Inchi： 1S/C6H3F3N2O/c7-6(8,9)5-3-4(1-2-10)12-11-5/h3H,1H2
• InChI Key： ROPUSKPOAIVPDC-UHFFFAOYSA-N
• SMILES： O1C(CC#N)=CC(C(F)(F)F)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles

Additional information on (3-Trifluoromethyl-isoxazol-5-yl)-acetonitrile

Introduction to (3-Trifluoromethyl-isoxazol-5-yl)-acetonitrile (CAS No. 1420792-36-4)

(3-Trifluoromethyl-isoxazol-5-yl)-acetonitrile, identified by its CAS number 1420792-36-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of heterocyclic derivatives, featuring a trifluoromethyl-substituted isoxazole core linked to an acetonitrile group. The unique structural attributes of this molecule make it a valuable intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents.

The presence of the trifluoromethyl group in the isoxazole ring imparts distinct electronic and steric properties to the molecule, which can influence its reactivity and biological activity. This feature has been extensively explored in medicinal chemistry, where trifluoromethyl groups are often incorporated into drug candidates to enhance metabolic stability, binding affinity, and overall pharmacological efficacy. The acetonitrile moiety further contributes to the compound's versatility, serving as a reactive handle for subsequent functionalization via nucleophilic addition or substitution reactions.

In recent years, there has been a surge in research focused on developing new scaffolds for drug discovery, with isoxazole derivatives emerging as promising candidates. The isoxazol-5-yl moiety is known for its ability to engage in hydrogen bonding interactions, making it a suitable component for designing molecules with enhanced target binding specificity. Additionally, the trifluoromethyl group can modulate lipophilicity, which is a critical parameter in determining drug bioavailability and distribution.

Recent studies have highlighted the potential of (3-Trifluoromethyl-isoxazol-5-yl)-acetonitrile as a key building block in the synthesis of small-molecule inhibitors targeting various biological pathways. For instance, researchers have demonstrated its utility in generating compounds that exhibit inhibitory activity against enzymes involved in cancer metabolism. The trifluoromethyl-substituted isoxazole scaffold has been shown to improve binding affinity to these targets, leading to more potent and selective inhibitors.

The compound's reactivity also makes it a valuable tool in synthetic chemistry. The nitrile group can undergo various transformations, including hydrolysis to carboxylic acids or reduction to amides, which opens up numerous possibilities for derivatization. This flexibility allows chemists to tailor the properties of the final product according to specific requirements, whether it be for pharmacological studies or material science applications.

Advances in computational chemistry have further enhanced the understanding of how (3-Trifluoromethyl-isoxazol-5-yl)-acetonitrile behaves in different chemical environments. Molecular modeling studies have revealed insights into its interaction with biological targets, providing a rational basis for designing optimized derivatives. These computational approaches are increasingly being integrated into drug discovery pipelines, accelerating the development of novel therapeutics.

The synthesis of this compound typically involves multi-step organic reactions, starting from readily available precursors such as trifluoroacetic acid derivatives and isoxazole precursors. The use of modern catalytic methods has improved the efficiency and scalability of these synthetic routes, making it more feasible to produce larger quantities for research purposes. Additionally, green chemistry principles have been applied to minimize waste and reduce environmental impact during synthesis.

In conclusion, (3-Trifluoromethyl-isoxazol-5-yl)-acetonitrile (CAS No. 1420792-36-4) represents a significant advancement in the field of pharmaceutical chemistry. Its unique structural features and reactivity make it a versatile intermediate for developing novel bioactive molecules. As research continues to uncover new applications and synthetic strategies, this compound is poised to play an increasingly important role in the discovery and development of next-generation therapeutics.